4-(4-Isopropoxyphenyl)cyclohexanone

• IUPAC Name: 4-(4-propan-2-yloxyphenyl)cyclohexan-1-one
• InChI: InChI=1S/C15H20O2/c1-11(2)17-15-9-5-13(6-10-15)12-3-7-14(16)8-4-12/h5-6,9-12H,3-4,7-8H2,1-2H3
• InChI Key: SUFQPKJYDDUXQC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C2CCC(=O)CC2
• Molecular Formula: C15H20O2
• Molecular Weight: 232.32 g/mol
• CAS No.: 365553-47-5

Description

4-(4-Isopropoxyphenyl)cyclohexanone is an organic compound with the molecular formula C15H20O2. It is characterized by a cyclohexanone core substituted with a 4-isopropoxyphenyl group. This compound is often used in various chemical research and industrial applications due to its unique structural properties.

Scientific Research Applications

4-(4-Isopropoxyphenyl)cyclohexanone is utilized in various scientific research fields:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules.

Biology: The compound is used in the study of enzyme interactions and metabolic pathways.

Medicine: It is investigated for its potential pharmacological properties and therapeutic applications.

Industry: The compound is used in the production of specialty chemicals and materials.

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The signal word for this compound is “Warning” and the hazard statements include H315 and H319. The precautionary statements include P305, P351, and P338.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-(4-Isopropoxyphenyl)cyclohexanone typically involves the alkylation of cyclohexanone with 4-isopropoxyphenyl bromide in the presence of a base such as potassium carbonate. The reaction is usually carried out in an organic solvent like dimethylformamide at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods: In an industrial setting, the production of this compound may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of catalysts and advanced purification techniques such as distillation and recrystallization ensures the high purity of the final product.

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions to form corresponding carboxylic acids or ketones.

Reduction: The compound can be reduced to form alcohols or other reduced derivatives.

Substitution: It can participate in nucleophilic substitution reactions, where the isopropoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products:

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols.

Substitution: Formation of substituted cyclohexanone derivatives.

Mechanism of Action

The mechanism of action of 4-(4-Isopropoxyphenyl)cyclohexanone involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biochemical effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

4-(4-Methoxyphenyl)cyclohexanone: Similar structure but with a methoxy group instead of an isopropoxy group.

4-(4-Ethoxyphenyl)cyclohexanone: Similar structure but with an ethoxy group instead of an isopropoxy group.

Uniqueness: 4-(4-Isopropoxyphenyl)cyclohexanone is unique due to the presence of the isopropoxy group, which imparts distinct steric and electronic properties. This uniqueness can influence its reactivity and interactions in various chemical and biological systems.

Synthesis routes and methods

Procedure details

A solution of 4-(4-hydroxyphenyl)cyclohexanone (6.0 g, 31.6 mmol) in DMF (90 mL) was treated with K2CO3 (21 g, 158 mmol, 5 equiv) and 2-iodopropane (15 mL, 26.8 g, 158 mmol, 5 equiv.). The reaction was heated at 100° C. overnight. After the solvent was removed, the residue was treated with H2O and extracted with EtOAc. The organic extracts were combined and washed with brine, dried over Na2SO4 and concentrated in vacuum to give the spectroscopically pure 4-(4-isopropoxyphenyl)cyclohexanone (7.02 g, 95%). 1 H NMR (CDCl3): 7.14 (dt, 2H), 6.84 (dt, 2H), 4.3 (septet, 1H), 2.97 (tt, 1H), 2.46-2.52 (m, 4H), 2.16-2.24 (m, 2H), 1.83-1.98 (m, 2H) and 1.33 (d, 6H).